Cas no 1448140-45-1 ((2E)-1-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-3-(furan-2-yl)prop-2-en-1-one)

• Product Name: (2E)-1-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-3-(furan-2-yl)prop-2-en-1-one
• CAS No: 1448140-45-1
• MF: C₁₇H₁₇ClN₂O₃
• MW: 332.781483411789
• CID: 5404030
• Update Time: 2025-07-23

(2E)-1-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-3-(furan-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-[4-(3-chloropyridin-2-yl)oxypiperidin-1-yl]-3-(furan-2-yl)prop-2-en-1-one
• (2E)-1-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-3-(furan-2-yl)prop-2-en-1-one

• Inchi： 1S/C17H17ClN2O3/c18-15-4-1-9-19-17(15)23-14-7-10-20(11-8-14)16(21)6-5-13-3-2-12-22-13/h1-6,9,12,14H,7-8,10-11H2/b6-5+
• InChI Key： POZBOZUOIBBMIM-AATRIKPKSA-N
• SMILES： C(N1CCC(OC2=NC=CC=C2Cl)CC1)(=O)/C=C/C1=CC=CO1

Additional information on (2E)-1-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-3-(furan-2-yl)prop-2-en-1-one

Introduction to (2E)-1-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-3-(furan-2-yl)prop-2-en-1-one (CAS No. 1448140-45-1)

The compound (2E)-1-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-3-(furan-2-yl)prop-2-en-1-one, identified by its CAS number 1448140-45-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic moieties, including a piperidine ring and a furan moiety, coupled with specific functional groups such as an aldehyde and an ether linkage, makes this compound a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the development of novel pharmacophores with enhanced binding affinity and selectivity has been a cornerstone of drug discovery efforts. The structural features of (2E)-1-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-3-(furan-2-yl)prop-2-en-1-one align well with the current trends in medicinal chemistry, particularly in the design of small-molecule inhibitors targeting various biological pathways. The compound's dual functionality, arising from the combination of the piperidine and furan moieties, offers a unique opportunity to modulate multiple targets simultaneously, which is often crucial for achieving therapeutic efficacy.

The synthesis of this compound involves a series of well-established organic reactions, including condensation, nucleophilic substitution, and functional group transformations. The precise arrangement of the substituents around the central carbon skeleton is critical for optimizing its pharmacological properties. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently. These techniques not only enhance the yield and purity of the final product but also allow for greater control over stereochemistry, which is essential for biological activity.

One of the most compelling aspects of (2E)-1-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-3-(furan-2-yl)prop-2-en-1-one is its potential as a lead compound for further derivatization. By strategically modifying specific functional groups or introducing new moieties, chemists can explore a wide spectrum of biological activities. For instance, the aldehyde group can be utilized for condensation reactions with various nucleophiles, while the chloropyridine moiety offers opportunities for further substitution or coupling reactions. Such flexibility makes this compound an invaluable tool in the quest for novel therapeutic agents.

Current research in pharmaceutical chemistry increasingly emphasizes the importance of structure-based drug design and high-throughput screening techniques. The molecular structure of (2E)-1-{4-[(3-chloropyridin-2-yloxy)piperidin-l -yl]-3-(furan-Z-oxyI)prop-Z-en-l-one has been meticulously analyzed using computational methods to predict its binding interactions with potential biological targets. These studies have provided valuable insights into how different regions of the molecule contribute to its overall activity. By leveraging computational modeling alongside experimental validation, researchers can accelerate the process of identifying promising candidates for further development.

In addition to its synthetic appeal, this compound has shown promise in preliminary biological assays. Its ability to interact with specific enzymes and receptors has been demonstrated through in vitro studies, suggesting potential applications in treating various diseases. For example, analogs derived from this scaffold have exhibited inhibitory activity against enzymes involved in inflammatory pathways and have shown promise as antiviral agents. These findings underscore the importance of exploring structurally diverse compounds as starting points for drug discovery.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. Heterocycles are known for their diverse biological activities and are frequently found in natural products and synthetic drugs alike. The combination of piperidine and furan moieties in (ZE)-I-{4-[Is(3-chloropyridin-Z-yloxy)piperidln-I -yI]-3-(furan-Z-oIIyI)prop-Z-en-l-one creates a unique pharmacophore that may interact with multiple targets within complex biological systems. This multifunctionality is particularly valuable in addressing multifactorial diseases that require interventions at multiple levels.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug design. Modern pharmacological strategies often involve targeting protein-protein interactions or modulating signaling pathways rather than simply inhibiting single enzymes or receptors. The structural complexity of (ZE)-I-{4-[Is(3-chloropyridln-Z-yloxy)piperidln-I -yI]-3-(furan-Z-oIIyI)prop-Z-en-l-one positions it as a promising candidate for such advanced therapeutic approaches. By fine-tuning its structure through rational design or high-throughput screening, researchers can develop compounds that exhibit enhanced selectivity and potency.

Another exciting aspect of this compound is its potential for developing next-generation therapeutics that are more sustainable and environmentally friendly. Green chemistry principles are increasingly being integrated into synthetic protocols to minimize waste and reduce energy consumption. Techniques such as catalytic asymmetric synthesis have been employed to construct complex molecules with high enantioselectivity without resorting to harsh reagents or extensive purification steps. Such advancements not only improve efficiency but also align with global efforts to promote sustainable practices in pharmaceutical manufacturing.

In conclusion, (ZE)-I-{4-[Is(3-chloropyridln-Z-yloxy)piperidln-I -yI]-3-(furan-Z-oIIyI)prop-Z-en-l-one (CAS No: 14481404571) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features offer numerous opportunities for further exploration and development as a lead compound for novel therapeutics. By combining cutting-edge synthetic methodologies with advanced computational tools and biological evaluations, researchers can harness its potential to address unmet medical needs effectively.